Cas no 38366-32-4 (1-Anthracenecarbonitrile, 9,10-dihydro-9,10-dioxo-)

• Product Name: 1-Anthracenecarbonitrile, 9,10-dihydro-9,10-dioxo-
• CAS No: 38366-32-4
• MF: C₁₅H₇NO₂
• MW: 233.221583604813
• CID: 1489308
• PubChem ID: 12344381
• Update Time: 2025-04-21

1-Anthracenecarbonitrile, 9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1-Anthracenecarbonitrile, 9,10-dihydro-9,10-dioxo-
• 9,10-dioxoanthracene-1-carbonitrile
• HNRGOVGFMBHMNW-UHFFFAOYSA-N
• 9,10-Dioxo-1-anthracenecarbonitrile
• AKOS025146444
• 9,10-DIOXO-9,10-DIHYDROANTHRACENE-1-CARBONITRILE
• MFCD29052087
• Anthrachinonnitrile
• DTXSID90492596
• 38366-32-4
• SCHEMBL939194
• SY351036

• Inchi： 1S/C15H7NO2/c16-8-9-4-3-7-12-13(9)15(18)11-6-2-1-5-10(11)14(12)17/h1-7H
• InChI Key： HNRGOVGFMBHMNW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC=C(C#N)C=21)=O

Computed Properties

• Exact Mass: 233.04771
• Monoisotopic Mass: 233.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones